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Compound of Interest

Compound Name: 3-Aminodibenzofuran

Cat. No.: B1200821 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 3-Aminodibenzofuran (CAS No. 4106-66-5), a chemical compound

utilized in pharmaceutical research. Adherence to these procedures is critical to ensure

personnel safety and environmental compliance.

Hazard Profile and Safety Overview
3-Aminodibenzofuran is classified as harmful if swallowed and is an irritant.[1][2] All handling

and disposal procedures must be conducted in accordance with the safety data sheet (SDS)

and local hazardous waste regulations. Personnel must wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a laboratory coat, at all times when

handling this chemical.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Aminodibenzofuran, relevant to its

safe handling and disposal.
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Property Value Source

CAS Number 4106-66-5 [1][2]

Molecular Formula C₁₂H₉NO [1]

Molecular Weight 183.21 g/mol [2]

Melting Point 94°C [1]

Boiling Point ~316.88°C (estimated) [1]

Flash Point 177°C [1]

GHS Hazard Statement H302: Harmful if swallowed [2]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant

[2]

Experimental Protocols: Spill and Waste
Management
a. Spill Cleanup Protocol

In the event of a small spill, follow these steps:

Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-

ventilated.

Don PPE: Wear appropriate personal protective equipment, including chemical-resistant

gloves, safety goggles, and a lab coat.

Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid

spills, carefully sweep up the material to avoid generating dust.

Collection: Place the absorbed or swept-up material into a suitable, labeled container for

hazardous waste.
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Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. Collect all cleaning materials as hazardous waste.

Disposal: Dispose of the sealed waste container according to the hazardous waste disposal

procedures outlined below.

b. Waste Disposal Protocol

Unused or contaminated 3-Aminodibenzofuran must be disposed of as hazardous chemical

waste. Do not discharge down the drain or mix with general refuse.[3][4]

Waste Identification and Segregation:

Clearly label the waste container as "Hazardous Waste: 3-Aminodibenzofuran".

Do not mix with other waste streams to avoid incompatible chemical reactions.

Containerization:

Use a chemically compatible, leak-proof container with a secure lid. The original container

is often a suitable choice.

Ensure the exterior of the container is clean and free of contamination.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Keep away from incompatible materials, such as strong oxidizing agents.[4]

Disposal Request:

Arrange for collection by a licensed hazardous waste disposal company or your

institution's environmental health and safety (EHS) department.

Complete all necessary waste disposal paperwork, accurately identifying the contents of

the container.
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Logical Workflow for Disposal
The following diagram illustrates the step-by-step process for the proper disposal of 3-
Aminodibenzofuran waste.
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Start: Generation of
3-Aminodibenzofuran Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Do not mix with other chemicals)

Step 3: Place in a Labeled,
Compatible Waste Container

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange for Pickup by
Authorized Personnel (EHS)

End: Proper Disposal
Completed

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Aminodibenzofuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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